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Compound of Interest

Compound Name: Diethyl iminodiacetate

Cat. No.: B1360065 Get Quote

For laboratory professionals engaged in pioneering research and development, the safe

handling of chemical reagents is paramount. This guide provides essential, immediate safety

and logistical information for the use of Diethyl iminodiacetate, ensuring the protection of

researchers and the integrity of experimental outcomes.

Chemical Identifier:

Name: Diethyl iminodiacetate

CAS Number: 6290-05-7

Hazard Summary: Diethyl iminodiacetate is classified as a hazardous chemical that can

cause significant irritation.[1][2][3] It is crucial to adhere to the following safety protocols to

mitigate risks.

Skin Irritation: Causes skin irritation.[1][2][3][4]

Eye Irritation: Causes serious eye irritation.[1][2][3][4]

Respiratory Irritation: May cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to personal protection is essential when handling Diethyl
iminodiacetate. The following table summarizes the required and recommended PPE.
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Protection Type Specification Standard/Regulation Notes

Eye/Face Protection

Chemical safety

goggles or safety

glasses with side-

shields. A face shield

should be used where

there is a potential for

splashing.[5][6]

OSHA 29 CFR

1910.133 or European

Standard EN166

Ensure a snug fit to

prevent any gaps

where splashes could

enter.

Hand Protection
Chemically resistant,

impervious gloves.

Consult glove

manufacturer's

compatibility charts for

Diethyl

iminodiacetate.

Disposable gloves are

often preferred to

avoid issues with

decontamination.[5]

Regularly inspect

gloves for any signs of

degradation or

puncture before and

during use. A

schedule for regular

glove replacement

should be established.

[7]

Skin and Body

Protection

Lab coat, long-

sleeved clothing, and

closed-toe shoes. For

larger quantities or

increased risk of

splashing, consider

chemical-resistant

aprons or coveralls.

N/A

All skin should be

covered to prevent

accidental contact.

Respiratory Protection Generally not required

in well-ventilated

areas.[2] For large-

scale operations,

emergencies, or in

areas with insufficient

OSHA 29 CFR

1910.134

A cartridge change-

out schedule must be

part of the respiratory

protection program.[5]

[6]
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ventilation, use a

NIOSH/MSHA or

European Standard

EN 136 approved

respirator with an

organic vapor

cartridge and a

particulate filter (e.g.,

type ABEK

(EN14387)).[6]

Operational Plan for Safe Handling
Adherence to a strict operational workflow is critical for minimizing exposure and ensuring a

safe laboratory environment.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[2]

Ensure that safety showers and eyewash stations are readily accessible and have been

recently tested.[1]

Verify that all necessary PPE is available, in good condition, and correctly sized for the user.

2. Handling Procedure:

Before handling, wash hands thoroughly.

Don the appropriate PPE as outlined in the table above.

Carefully open the container, avoiding any splashes or aerosol generation.

Dispense the required amount of Diethyl iminodiacetate slowly and carefully.

Avoid direct contact with skin, eyes, and clothing.[4]

Do not breathe in any mist, vapors, or spray.[1]
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Keep the container tightly closed when not in use.[4]

3. Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[1][4]

Clean the work area, decontaminating any surfaces that may have come into contact with

the chemical.

Remove PPE carefully to avoid cross-contamination.

First Aid Measures:

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][2]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes while

removing all contaminated clothing and shoes.

Seek medical attention if irritation persists.[2][8]

Eye Contact

Immediately rinse eyes with plenty of water for

at least 15 minutes, including under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[2][4]

Ingestion

Do not induce vomiting. Clean mouth with water

and drink plenty of water afterwards. Seek

medical attention.[1][2]

Disposal Plan
Proper disposal of Diethyl iminodiacetate and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.tcichemicals.com/CA/en/sds/I0326_US_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC407320050&countryCode=US&language=en
https://www.tcichemicals.com/CA/en/sds/I0326_US_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC407320050&countryCode=US&language=en
https://www.fishersci.it/store/msds?partNumber=10647371&productDescription=Glass%20bottle;%20100g&countryCode=IT&language=en
https://www.fishersci.it/store/msds?partNumber=10647371&productDescription=Glass%20bottle;%20100g&countryCode=IT&language=en
https://solutions.covestro.com/api/uwsi/download?productNumber=50018771&country=US&language=EN&realSubstanceNumber=112000088158
https://www.fishersci.it/store/msds?partNumber=10647371&productDescription=Glass%20bottle;%20100g&countryCode=IT&language=en
https://www.tcichemicals.com/CA/en/sds/I0326_US_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC407320050&countryCode=US&language=en
https://www.fishersci.it/store/msds?partNumber=10647371&productDescription=Glass%20bottle;%20100g&countryCode=IT&language=en
https://www.benchchem.com/product/b1360065?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Type Disposal Procedure

Unused Diethyl iminodiacetate

Dispose of as hazardous waste. Do not empty

into drains.[1] Consult with your institution's

environmental health and safety (EHS)

department for specific guidelines. Waste must

be disposed of in accordance with local,

regional, and national regulations.[9]

Contaminated Materials (e.g., PPE, absorbent

pads)

Collect in a suitable, closed, and properly

labeled container for hazardous waste disposal.

[1] Handle uncleaned containers as you would

the product itself.[9]

Spills

For small spills, absorb with an inert material

(e.g., sand, silica gel, acid binder, universal

binder, sawdust).[1][2] Collect the absorbed

material into a suitable container for disposal as

hazardous waste. Ensure adequate ventilation

during cleanup.[4]

Safe Handling Workflow
The following diagram illustrates the key steps and decision points for the safe handling of

Diethyl iminodiacetate from receipt to disposal.
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Caption: Workflow for Safe Handling of Diethyl Iminodiacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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